Cas no 7480-30-0 (2(3H)-Benzoxazolone, hexahydro-, cis-)
7480-30-0 structure
Product Name:2(3H)-Benzoxazolone, hexahydro-, cis-
CAS No:7480-30-0
MF:C7H11NO2
MW:141.167742013931
CID:540518
PubChem ID:11263538
Update Time:2025-04-19
2(3H)-Benzoxazolone, hexahydro-, cis- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzoxazolone, hexahydro-, cis-
- (3aR,7aS)-3a,4,5,6,7,7a-hexahydro-3H-1,3-benzoxazol-2-one
- AKOS006347671
- 7480-30-0
- CTK2G9739
- DTXSID50460418
-
- Inchi： 1S/C7H11NO2/c9-7-8-5-3-1-2-4-6(5)10-7/h5-6H,1-4H2,(H,8,9)/t5-,6+/m1/s1
- InChI Key： MZZMFGLUGZUKRI-RITPCOANSA-N
- SMILES： O1C(N[C@@H]2CCCC[C@H]12)=O
Computed Properties
- Exact Mass: 141.07903
- Monoisotopic Mass: 141.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
2(3H)-Benzoxazolone, hexahydro-, cis- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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